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Compound of Interest

Compound Name:
Sphingosine-1-phosphate (d18:1)

alkyne

Cat. No.: B15548535 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like Sphingosine-1-phosphate (S1P) (d18:1) alkyne

is a critical component of laboratory safety and environmental responsibility. This guide

provides a comprehensive, step-by-step operational and disposal plan to ensure the safe

management of this bioactive lipid.

While the Safety Data Sheet (SDS) for Sphingosine-1-phosphate (d18:1) alkyne indicates

that the substance is not classified as hazardous according to the Globally Harmonized System

(GHS), it also advises that the material should be considered hazardous until further

information is available.[1] Furthermore, it is noted as slightly hazardous for water, and large

quantities should be prevented from entering water systems.[2] Therefore, a cautious

approach, treating it as a hazardous chemical waste, is recommended.

Core Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and nitrile gloves when handling S1P (d18:1) alkyne in its solid

form or in solution.

Ventilation: Handle the powdered form of the compound in a well-ventilated area or under a

chemical fume hood to minimize the risk of inhalation.
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Avoid Contact: Prevent direct contact with skin and eyes. In the event of accidental contact,

rinse the affected area thoroughly with water.

Storage: Store the compound in a tightly sealed container at -20°C.[1]

Quantitative Data Summary
The following table summarizes key quantitative properties of Sphingosine-1-phosphate
(d18:1) alkyne for quick reference.

Property Value Source

Molecular Formula C18H34NO5P [1][3]

Formula Weight 375.4 g/mol [1][3]

Purity ≥95% [1]

Formulation A crystalline solid [1]

Solubility (in 0.3 M NaOH) approx. 4 mg/ml [1]

Recommended Storage -20°C [1]

Stability ≥4 years [1]

Detailed Disposal Protocol
The proper disposal of S1P (d18:1) alkyne and any contaminated materials is crucial. The

following procedures are based on standard best practices for laboratory chemical waste. Note:

Always consult and adhere to your institution's specific hazardous waste disposal procedures

and local regulations, as they may vary.

Waste Segregation is the critical first step. Never mix S1P (d18:1) alkyne waste with other

waste streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.

Examples: Contaminated gloves, pipette tips, weigh boats, and paper towels.

Procedure:
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Collect all solid waste contaminated with S1P (d18:1) alkyne in a designated, leak-proof

hazardous waste container lined with a durable plastic bag.

The container must be clearly labeled as "Hazardous Chemical Waste" and should specify

"Contains Sphingosine-1-phosphate (d18:1) alkyne".

Keep the container sealed when not in use.

When the container is full, arrange for pickup by your institution's EHS department or a

licensed hazardous waste disposal service.

Examples: Unused solutions, reaction mixtures, and solvent rinsates.

Procedure:

Collect all liquid waste containing S1P (d18:1) alkyne in a compatible, leak-proof, and

sealable liquid waste container. Ensure the container material is appropriate for the

solvents used.

Clearly label the container with "Hazardous Liquid Chemical Waste" and list all chemical

components, including solvents and their approximate concentrations. The label should

also include the full chemical name: "Sphingosine-1-phosphate (d18:1) alkyne".

Store the sealed liquid waste container in a designated, well-ventilated, and secure waste

accumulation area.

Request a waste pickup from your institution's EHS department when the container is full

or ready for disposal.

Examples: Contaminated needles, syringes, and glass Pasteur pipettes.

Procedure:

Place all sharps contaminated with S1P (d18:1) alkyne into a designated, puncture-proof

sharps container.

The container must be labeled as "Hazardous Chemical Waste - Sharps" and indicate the

presence of "Sphingosine-1-phosphate (d18:1) alkyne".
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Once the sharps container is three-quarters full, seal it securely.

Dispose of the sealed container through your institution's EHS-approved hazardous waste

stream.

Procedure:

Rinse glassware that has come into contact with S1P (d18:1) alkyne with a suitable

solvent (e.g., ethanol or acetone) to remove the compound.

Collect the initial rinsate as hazardous liquid waste.

Subsequent rinses with detergent and water can typically be disposed of down the drain,

but confirm this with your institutional guidelines.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical workflow for the proper disposal of waste

generated from experiments involving Sphingosine-1-phosphate (d18:1) alkyne.
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Figure 1: Disposal Workflow for S1P (d18:1) alkyne Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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